Tert-butyl (2-chloro-5-fluoropyridin-3-yl)carbamate
Overview
Description
Tert-butyl (2-chloro-5-fluoropyridin-3-yl)carbamate is a chemical compound with the molecular formula C10H12ClFN2O2 . It has a molecular weight of 246.67 g/mol . The compound is also known by its IUPAC name, tert-butyl N-(2-chloro-5-fluoropyridin-3-yl)carbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12ClFN2O2/c1-10(2,3)16-9(15)14-7-4-6(12)5-13-8(7)11/h4-5H,1-3H3,(H,14,15) . The canonical SMILES representation is CC©©OC(=O)NC1=CC(=NC=C1F)Cl .Physical and Chemical Properties Analysis
The compound has a molecular weight of 246.66 g/mol . It has a XLogP3-AA value of 2.5, indicating its lipophilicity . The compound has one hydrogen bond donor and four hydrogen bond acceptors . It has a rotatable bond count of 3 . The topological polar surface area is 51.2 Ų . The compound has a complexity of 258 .Scientific Research Applications
Synthesis of Carbocyclic Analogues : Tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxy-methyl)-cyclopentyl]-carbamate serves as a crucial intermediate in the enantioselective synthesis of carbocyclic analogues of 2′ (Ober, Marsch, Harms, & Carell, 2004).
Intermediate in Jaspine B Synthesis : A study successfully synthesized (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate from L-Serine, showing potential for cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).
Preparation Using Thionyl Chloride : A study outlines the preparation of tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate using thionyl chloride, highlighting advantages in simplicity, cost efficiency, and yield (Li et al., 2015).
Functionalized Carbamates : The reaction of O-tert-butyl-N-(chloromethyl)-N-methyl carbamate with lithium powder and DTBB leads to functionalized carbamates, which can be easily deprotected (Guijarro, Ortiz, & Yus, 1996).
Isomorphic Crystal Structures : Tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate exhibit isomorphic crystal structures with simultaneous hydrogen and halogen bonds on carbonyl (Baillargeon et al., 2017).
Synthesis of tert-butyl 5-amino-4-((2-(dimethylamino) ethyl) (methyl) amino)-2-methoxyphenyl) carbamate : This study presents a rapid synthetic method achieving a yield of 81% from commercially available 4-fluor (Zhao et al., 2017).
Preparation of Thienopyrroles and Thienooxazolidinones : N-(3-thienyl)carbamates show potential for these preparations through various reactivity pathways (Brugier, Outurquin, & Paulmier, 2001).
Properties
IUPAC Name |
tert-butyl N-(2-chloro-5-fluoropyridin-3-yl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClFN2O2/c1-10(2,3)16-9(15)14-7-4-6(12)5-13-8(7)11/h4-5H,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEMRFTOJNOBPTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(N=CC(=C1)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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